Cas no 2172070-36-7 (CID 132398527)

• Product Name: CID 132398527
• CAS No: 2172070-36-7
• MF: C₆H₆LiNO₂S
• MW: 163.123340129852
• CID: 5301956
• Update Time: 2025-07-13

CID 132398527 Chemical and Physical Properties

Names and Identifiers

• Lithium;3-methylpyridine-2-sulfinate
• lithium(1+) ion 3-methylpyridine-2-sulfinate
• CID 132398527

• Inchi： 1S/C6H7NO2S.Li/c1-5-3-2-4-7-6(5)10(8)9;/h2-4H,1H3,(H,8,9);/q;+1/p-1
• InChI Key： XACACSYWCXLBJU-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC=CN=1)(=O)[O-].[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 72.2

Additional information on CID 132398527

Chemical Profile of CAS No. 2172070-36-7 and Product Name CID 132398527

The compound identified by the chemical abstracts service number CAS No. 2172070-36-7 and the product name CID 132398527 represents a significant area of interest in modern chemical and pharmaceutical research. This molecule, with its unique structural and functional properties, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive investigation in academic and industrial laboratories.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that CAS No. 2172070-36-7 interacts with specific enzymes and receptors, which are crucial for various physiological processes. These interactions have been explored through high-throughput screening and virtual docking studies, revealing the compound's ability to modulate key signaling pathways. Such findings are particularly relevant in the context of developing novel therapeutics for complex diseases.

The structural framework of CID 132398527 incorporates functional groups that contribute to its bioactivity. Detailed structural analysis using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has provided insights into its conformational dynamics and reactivity. These structural insights are essential for optimizing the compound's pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In the realm of drug development, the compound's potential has been further explored through preclinical studies. These studies have focused on evaluating its efficacy and safety in animal models, providing preliminary evidence of its therapeutic promise. The results from these studies have been instrumental in guiding further research and development efforts aimed at translating this compound into clinical applications.

The synthesis of CAS No. 2172070-36-7 has been a subject of considerable interest due to its complex structural features. Researchers have developed innovative synthetic routes that leverage advanced catalytic methods and green chemistry principles to enhance yield and purity. These synthetic strategies not only facilitate large-scale production but also align with sustainable practices, reducing environmental impact.

One of the most exciting aspects of this compound is its potential in combination therapies. Emerging research suggests that CID 132398527 can be synergistically paired with other molecules to enhance therapeutic outcomes. This approach leverages the complementary mechanisms of action of different compounds, leading to more effective treatment strategies for multifaceted diseases.

The role of CAS No. 2172070-36-7 in addressing unmet medical needs is underscored by its ability to interact with targets that are otherwise challenging to modulate with existing drugs. This capability opens up new avenues for treating conditions that are currently resistant to conventional therapies. The ongoing research in this area holds the promise of revolutionizing how certain diseases are managed.

As computational biology continues to evolve, the integration of machine learning algorithms has enhanced our ability to predict the biological activity of molecules like CID 132398527. These algorithms analyze vast datasets to identify patterns that correlate with biological function, accelerating the drug discovery process. Such innovations are critical in reducing the time and cost associated with bringing new therapeutics to market.

The regulatory landscape for novel compounds like CAS No. 2172070-36-7 is another key consideration in its development journey. Compliance with international regulatory standards ensures that these compounds are safe and effective for human use. Collaborative efforts between academia, industry, and regulatory agencies play a pivotal role in streamlining this process, ensuring that promising therapeutics reach patients promptly.

In conclusion, CAS No. 2172070-36-7 and CID 132398527 represent a beacon of innovation in chemical pharmaceuticals. Their unique properties and potential applications underscore their significance in advancing medical science. As research continues to uncover new insights into their mechanisms of action and therapeutic efficacy, these compounds are poised to make substantial contributions to global health.